Tert-butyl 4-(piperidin-3-yl)piperazine-1-carboxylate
Overview
Description
Scientific Research Applications
Synthesis of Kinase Inhibitors
Tert-butyl 4-(piperidin-3-yl)piperazine-1-carboxylate is utilized in the synthesis of kinase inhibitors . Kinase inhibitors are significant in the treatment of cancers as they can interfere with the signaling pathways that promote tumor growth and proliferation.
Development of Receptor Modulators
This compound serves as a precursor in the development of receptor modulators . Receptor modulators have therapeutic potential in treating a variety of conditions by regulating receptor activity, which can alter cellular responses and correct imbalances in biological systems.
Anti-Tubercular Agents
Researchers have explored the use of tert-butyl 4-(piperidin-3-yl)piperazine-1-carboxylate derivatives as potent anti-tubercular agents . These derivatives have shown promise in inhibiting the growth of Mycobacterium tuberculosis, the bacterium responsible for tuberculosis.
Anticancer Activity
Derivatives of this compound have been investigated for their anticancer activities . The structural flexibility and the presence of the piperazine ring contribute to the interaction with various biological targets, potentially leading to the development of new anticancer drugs.
Antidepressant and Antihistamine Properties
The compound has been used to synthesize molecules with antidepressant and antihistamine properties . These properties are valuable in the treatment of depression and allergic reactions, respectively.
PROTAC Linker Development
Tert-butyl 4-(piperidin-3-yl)piperazine-1-carboxylate is a key intermediate in the development of PROTAC (Proteolysis Targeting Chimeras) linkers . PROTACs are a novel class of therapeutic agents that target proteins for degradation, offering a new approach to drug development.
Antibacterial and Antifungal Applications
The compound’s derivatives have shown a wide spectrum of biological activities, including antibacterial and antifungal effects . This makes them valuable in the development of new treatments for bacterial and fungal infections.
Antiparasitic Activity
Research has indicated that derivatives of tert-butyl 4-(piperidin-3-yl)piperazine-1-carboxylate exhibit antiparasitic activity . This application is crucial in the fight against parasitic diseases that affect millions worldwide.
Safety and Hazards
Tert-butyl 4-(piperidin-3-yl)piperazine-1-carboxylate has several hazard statements including H302, H315, H318, H335 indicating that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
tert-butyl 4-piperidin-3-ylpiperazine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H27N3O2/c1-14(2,3)19-13(18)17-9-7-16(8-10-17)12-5-4-6-15-11-12/h12,15H,4-11H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PCCCSUUBJZRHGJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)C2CCCNC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H27N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.38 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-(piperidin-3-yl)piperazine-1-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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